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Compound of Interest

Compound Name: AMPSO sodium salt

Cat. No.: B566536 Get Quote

Technical Support Center: AMPSO Stock Solutions
This guide provides detailed information on the shelf life, storage conditions, and

troubleshooting for AMPSO (3-[(1,1-dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonic

acid) stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for AMPSO stock solutions?

The optimal storage condition for AMPSO stock solutions depends on the pH, concentration,

and intended duration of storage. For a 0.2M AMPSO solution at pH 8.5, storage at room

temperature is acceptable.[1] However, for solutions with a higher pH, such as 9.5, refrigeration

is recommended.[2] For long-term storage, refrigeration at 2-8°C is a common practice to

inhibit microbial growth.[3]

Q2: What is the expected shelf life of an AMPSO stock solution?

A commercially prepared 0.2M AMPSO solution at pH 8.5 has a stated shelf life of 2 years

when stored at room temperature.[1] The shelf life of laboratory-prepared solutions can vary

based on preparation method, sterility, and storage conditions. For non-sterile solutions stored

at room temperature, a shorter shelf life of a few weeks to a few months is generally

recommended to prevent microbial contamination.[4] Sterile-filtered solutions stored at 2-8°C

can have a significantly longer shelf life.
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Q3: Should I sterilize my AMPSO stock solution?

Yes, sterilization is highly recommended, especially for long-term storage, to prevent microbial

contamination which can alter the pH and degrade the buffer.[3][5] Filtration using a 0.2 µm

filter is a common and effective method for sterilizing buffer solutions without the use of heat,

which can potentially degrade some chemical compounds.[6]

Q4: Are there any visual signs of AMPSO stock solution degradation?

While specific visual cues for AMPSO degradation are not well-documented, general indicators

of buffer degradation include a change in color, appearance of turbidity (cloudiness), or the

presence of precipitate.[7] Any solution exhibiting these signs should be discarded. Regularly

checking the pH of the stock solution is also a good practice to ensure it is within the desired

range.

Data Presentation
Parameter Recommendation Source(s)

Storage Temperature

Room Temperature (for 0.2M,

pH 8.5) or Refrigerated (2-8°C)

for higher pH and long-term

storage.

[1][2]

Shelf Life

Up to 2 years for commercially

prepared 0.2M, pH 8.5 solution

at room temperature.

Laboratory-prepared sterile

solutions can be stored for

several months at 2-8°C.

[1][3]

Sterilization Method 0.2 µm filter sterilization. [6]

Signs of Degradation

Color change, turbidity,

precipitate formation,

significant pH shift.

[7]

Experimental Protocols
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Preparation of 1 M AMPSO Stock Solution
Materials:

AMPSO powder (MW: 227.28 g/mol )

High-purity, deionized water

Calibrated pH meter

Stir plate and stir bar

Volumetric flask

5 M NaOH solution for pH adjustment

0.2 µm syringe or vacuum filter unit

Sterile storage bottles

Procedure:

Weighing: Weigh out 227.28 g of AMPSO powder for a 1 L solution.

Dissolving: Add the powder to a beaker containing approximately 800 mL of deionized water.

Place a stir bar in the beaker and stir on a stir plate until the powder is completely dissolved.

pH Adjustment: Calibrate the pH meter. Slowly add 5 M NaOH solution dropwise to the

AMPSO solution while stirring and monitoring the pH. Adjust the pH to the desired value

(e.g., 9.0).

Final Volume Adjustment: Once the desired pH is reached, transfer the solution to a 1 L

volumetric flask. Rinse the beaker with a small amount of deionized water and add the

rinsing to the volumetric flask. Carefully add deionized water to bring the final volume to the

1 L mark.

Sterilization: Filter the solution through a 0.2 µm filter into a sterile storage bottle.
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Labeling and Storage: Label the bottle with the solution name, concentration, pH, date of

preparation, and your initials. Store at the appropriate temperature based on your needs

(see storage recommendations above).

Troubleshooting Guide
Issue Possible Cause(s) Recommended Solution(s)

Difficulty dissolving AMPSO

powder

Insufficient water volume; low

temperature of the water.

Add a larger initial volume of

water. Gently warm the

solution while stirring.

pH is unstable or drifts after

adjustment

Incomplete dissolution of

AMPSO; poor quality of water;

contaminated reagents.

Ensure the powder is fully

dissolved before final pH

adjustment. Use high-purity

water. Prepare fresh reagents.

Precipitate forms in the

solution during storage

Microbial contamination;

change in temperature

affecting solubility.

Discard the solution. Prepare

fresh, sterile-filtered solution. If

stored at low temperatures,

allow the solution to equilibrate

to room temperature and

check for re-dissolution before

use.

Experimental results are

inconsistent

Incorrect pH of the buffer;

degradation of the buffer.

Verify the pH of the buffer

before each use. Prepare a

fresh stock solution if

degradation is suspected.

Visualizations
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AMPSO Stock Solution: Preparation and Storage Workflow

Weigh AMPSO Powder

Dissolve in Deionized Water

Adjust to Desired pH with NaOH

Adjust to Final Volume

Sterilize by Filtration (0.2 µm)

Short-term Storage
(Weeks to Months)

For shorter shelf life

Long-term Storage
(Months to Years)

For extended shelf life

Store at Room Temperature Store at 2-8°C (Refrigerate)

Check for Contamination/Precipitate Before Use

Use in Experiment

Solution is clear

Discard if Signs of Degradation Appear

Solution is cloudy/precipitated

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of AMPSO stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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